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Compound of Interest

Compound Name: BASIC RED 18:1

Cat. No.: B1172434 Get Quote

An in-depth evaluation of BASIC RED 18:1 against other prevalent cationic dyes, providing

researchers, scientists, and drug development professionals with essential data for informed

selection in various experimental applications.

Cationic, or basic, dyes are a class of synthetic colorants that carry a positive charge in

solution. This characteristic allows them to form strong ionic bonds with negatively charged

substrates, such as the anionic sites in acrylic fibers, as well as various biological

macromolecules like nucleic acids and certain proteins. This strong affinity results in vibrant

and durable coloration, making them valuable reagents in both industrial textile dyeing and

biological staining procedures. BASIC RED 18:1 is a prominent member of the monoazo class

of cationic dyes, recognized for its dark red hue and extensive use in coloring acrylic textiles.[1]

[2] This guide provides a comparative analysis of the performance of BASIC RED 18:1 against

other widely used cationic dyes from different chemical classes, offering a quantitative and

qualitative assessment to aid in research and development.

Performance Characteristics of Selected Cationic
Dyes
The efficacy of a cationic dye is determined by several key performance indicators, including its

fastness to light and washing, solubility, and dyeing behavior. The following tables summarize

the available quantitative data for BASIC RED 18:1 and a selection of other commercially

significant cationic dyes.
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Table 1: Physicochemical and Application Properties of Selected Cationic Dyes

Dye
Name

C.I. Name
CAS
Number

Chemical
Class

Molecular
Formula

Molecular
Weight (
g/mol )

Color

BASIC

RED 18:1

Basic Red

18:1

42373-04-

6
Monoazo

C₁₉H₁₇ClN

₄S
368.98 Dark Red

Basic Red

46

Basic Red

46

12221-69-

1
Monoazo

C₁₈H₂₁BrN

₆
401.30 Bluish Red

Basic

Yellow 28

Basic

Yellow 28

54060-92-

3

Azomethin

e

C₂₁H₂₇N₃O

₅S
433.52

Reddish

Yellow

Basic Blue

3

Basic Blue

3
4444-00-3 Oxazine

C₂₀H₂₆ClN

₃O
359.89

Greenish

Blue

Basic Blue

54

Basic Blue

54

15000-59-

6
Monoazo

C₁₈H₂₂N₄O

₅S₂
438.52 Bright Blue

Sources:[1][2][3][4][5][6][7][8][9][10][11][12][13][14][15]

Table 2: Fastness Properties of Selected Cationic Dyes on Acrylic Fiber
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Dye Name

Light
Fastness
(ISO 105-
B02)

Wash
Fastness
(ISO 105-
C06) - Color
Change

Wash
Fastness
(ISO 105-
C06) -
Staining

Ironing
Fastness
(ISO 105-
X11)

Perspiratio
n Fastness
(ISO 105-
E04)

BASIC RED

18:1
6-7 4-5 4-5 4-5 4-5

Basic Red 46 6-7 - - - -

Basic Yellow

28
5-6 - - - -

Basic Blue 3 4-5 4-5 4-5 4-5 4-5

Basic Blue 54 - - - - -

Note: Fastness is rated on a scale of 1 to 8 for light fastness (8 being the best) and 1 to 5 for

other tests (5 being the best). A hyphen (-) indicates that specific data was not found in the

searched literature. Sources:[2][3][6][10][16][17]

Experimental Protocols
Accurate comparison of dye performance relies on standardized testing methodologies. The

International Organization for Standardization (ISO) provides a comprehensive set of standards

for evaluating the color fastness of textiles.

Experimental Protocol for Light Fastness (Based on ISO
105-B02)
This method determines the resistance of the color of textiles to the action of an artificial light

source representative of natural daylight (D65).[18]

Specimen Preparation: A specimen of the dyed textile is mounted on a card, alongside a set

of blue wool references (rated 1-8) with known light fastness.[19][20]

Exposure: The mounted specimens and references are placed in a light fastness tester

equipped with a xenon arc lamp.[21][22] The exposure conditions (e.g., humidity,
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temperature) are strictly controlled.

Assessment: The specimens are exposed until a specified color change is observed on the

sample or the blue wool references. The light fastness is assessed by comparing the change

in color of the test specimen with that of the blue wool references.[18][19] The rating

corresponds to the blue wool reference that shows a similar degree of fading.[19]

Experimental Protocol for Wash Fastness (Based on ISO
105-C06)
This test is designed to assess the resistance of a textile's color to domestic and commercial

laundering procedures.[23]

Specimen Preparation: A 100 mm x 40 mm specimen of the dyed textile is sewn together

with a multi-fiber adjacent fabric, which typically includes strips of common fibers like cotton,

wool, polyester, and nylon.[24][25]

Washing Procedure: The composite specimen is placed in a stainless steel container with a

specified volume of a standard soap or detergent solution and stainless steel balls to

simulate mechanical action.[25][26] The container is then agitated in a laundering machine at

a controlled temperature and for a specific duration (e.g., 40°C for 40 minutes for test A2S).

[24][25][27]

Rinsing and Drying: After the washing cycle, the specimen is rinsed thoroughly with water

and dried in an environment not exceeding 60°C.[23]

Evaluation: The change in color of the dyed specimen and the degree of staining on each

fiber of the multi-fiber fabric are assessed visually using standardized grey scales under

controlled lighting conditions.[24][25]

Diagrams of Key Processes
To visualize the concepts discussed, the following diagrams illustrate the classification of the

compared dyes and a typical experimental workflow for evaluating dye performance.
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Caption: Chemical classification of the compared cationic dyes.
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Caption: Workflow for color fastness evaluation of dyed textiles.

Conclusion
BASIC RED 18:1 demonstrates excellent light fastness, making it a robust choice for

applications where resistance to photodegradation is critical. Its performance in wash fastness

is also very good, comparable to other high-performance cationic dyes. The selection of an

appropriate cationic dye will ultimately depend on the specific requirements of the application,

including the desired shade, the substrate being colored, and the anticipated environmental

stressors. This guide provides foundational data to assist researchers in making an evidence-

based decision.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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